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Compound of Interest

Compound Name: GNE 220

Cat. No.: B10799436 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the potent and selective MAP4K4 inhibitor, GNE-

220. This information is intended to facilitate the effective use of GNE-220 in preclinical

research and drug discovery.

Chemical Properties and Solubility
GNE-220 is a potent and selective inhibitor of Mitogen-Activated Protein Kinase Kinase Kinase

Kinase 4 (MAP4K4). The hydrochloride salt form of GNE-220 is generally recommended for

use due to its enhanced water solubility and stability compared to the free base.

Table 1: Physical and Chemical Properties of GNE-220

Property Value

Molecular Formula C₂₅H₂₆N₈

Molecular Weight 438.53 g/mol

CAS Number 1199590-75-4

Target MAP4K4

Pathway MAPK/ERK Pathway

Table 2: Solubility of GNE-220 Hydrochloride
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Solvent/Formulation Solubility Notes

PBS (pH 7.2) 11.11 mg/mL (23.39 mM)

Requires sonication and

warming to 60°C for a clear

solution.

10% DMSO / 40% PEG300 /

5% Tween-80 / 45% saline
≥ 0.54 mg/mL (1.14 mM) Clear solution.

10% DMSO / 90% (20% SBE-

β-CD in saline)
≥ 0.54 mg/mL (1.14 mM) Clear solution.

10% DMSO / 90% corn oil ≥ 0.54 mg/mL (1.14 mM) Clear solution.

Mechanism of Action and Signaling Pathway
GNE-220 selectively inhibits MAP4K4, a serine/threonine kinase that is an upstream regulator

of the MAPK signaling cascade. MAP4K4 is involved in a variety of cellular processes,

including cell migration, adhesion, and inflammation. Inhibition of MAP4K4 by GNE-220 has

been shown to affect downstream signaling, leading to alterations in endothelial cell

morphology and motility.

The diagram below illustrates the signaling pathway involving MAP4K4 and the points of

intervention by GNE-220.
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Start

Coat 96-well plate
with Basement Membrane Extract (BME)

Incubate at 37°C
for 30-60 min to solidify

Prepare HUVEC suspension
in growth medium

Add GNE-220 or vehicle
to cell suspension

Seed treated cells
onto the BME-coated plate

Incubate at 37°C, 5% CO₂

for 4-18 hours

Image tube formation
using microscopy

Quantify tube length,
branches, and loops

End

Click to download full resolution via product page
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To cite this document: BenchChem. [GNE-220: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799436#gne-220-solubility-and-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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